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Compound of Interest

Compound Name: 2-oxo(1,2,3-13C3)propanoic acid

Cat. No.: B11939918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of fully carbon-13 labeled pyruvic acid (¹³C₃-pyruvic acid). This isotopically labeled

compound is a crucial tracer in metabolic research, particularly in studies utilizing nuclear

magnetic resonance (NMR) and magnetic resonance imaging (MRI) to probe cellular

metabolism in real-time. This document outlines common synthetic routes, detailed purification

protocols, and methods for characterization, supported by quantitative data and visual

workflows.

Synthesis of ¹³C₃-Pyruvic Acid
The synthesis of ¹³C₃-pyruvic acid necessitates the use of starting materials fully enriched with

the carbon-13 isotope. Several synthetic strategies can be employed, primarily adapting

established methods for unlabeled pyruvic acid. A common and effective approach begins with

the commercially available ¹³C₃-labeled sodium pyruvate.

Synthesis via Protonation of Sodium [¹³C₃]Pyruvate
A straightforward and high-yielding method to obtain ¹³C-enriched pyruvic acid is through the

protonation of its corresponding salt.[1] Commercially available sodium [¹³C₃]pyruvate serves

as the direct precursor in this synthesis.
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Suspension: A solution or suspension of sodium [¹³C₃]pyruvate is prepared in a suitable polar

aprotic solvent such as acetone or ethyl acetate.

Acidification: The mixture is cooled to approximately 0°C. Hydrochloric acid or sulfuric acid is

then added gradually while stirring.[1] The use of hydrochloric acid in polar aprotic nitriles or

ketones is a patented method for this conversion.[2]

Reaction: Following the complete addition of the acid, the reaction mixture is allowed to

warm to ambient temperature and stirred for 1 to 2 hours.[1]

Isolation of Crude Product: The precipitated sodium salt (e.g., sodium chloride) is removed

by filtration. The filtrate, containing the crude ¹³C₃-pyruvic acid, is then concentrated by

evaporation.

Alternative Synthesis Routes
While the protonation of sodium [¹³C₃]pyruvate is the most direct method, other synthetic routes

can be adapted for full isotopic labeling, although they are more complex. These include:

From [¹³C₂]Acetic Acid and [¹³C]Cuprous Cyanide: This method involves the conversion of

fully labeled acetic acid to [¹³C₂]acetyl bromide, which is then reacted with [¹³C]cuprous

cyanide. The resulting nitrile is converted to the amide and subsequently hydrolyzed to form

¹³C₃-pyruvic acid.[1][3]

From 1,3-Dithiane: This approach involves the metallation of 1,3-dithiane and subsequent

reaction with ¹³C-enriched carbon dioxide and a ¹³C-enriched methyl halide (e.g., [¹³C]methyl

iodide).[1][3] The carbonyl group is then liberated to yield the final product.

Purification of ¹³C₃-Pyruvic Acid
The purification of the synthesized ¹³C₃-pyruvic acid is critical to remove any remaining salts,

solvents, and byproducts, ensuring high purity for research applications, especially for in vivo

studies.
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Salt Precipitation: The crude ¹³C₃-pyruvic acid, typically an oil, is dissolved in a solvent like

acetone. This causes the residual sodium chloride to precipitate.[1]

Drying: A drying agent, such as magnesium sulfate (MgSO₄), can be added to the acetone

solution to remove water.[1]

Filtration and Evaporation: The precipitated salt and drying agent are removed by filtration.

The filtrate is then evaporated to yield the purified ¹³C₃-pyruvic acid as an oil.[1]

Fractional Distillation (Optional): For even higher purity, the pyruvic acid can be fractionally

distilled under reduced pressure. Pyruvic acid typically distills at 75–80°C at 25 mm Hg.[4]

General methods for carboxylic acid purification can also be applied. These include liquid-liquid

extraction where the acid is dissolved in a basic aqueous solution, washed with an organic

solvent to remove neutral impurities, and then re-acidified and extracted back into an organic

solvent.[5][6] For solid carboxylic acids, recrystallization is a common technique.[5] Reversed-

phase chromatography is another effective technique for purifying polar compounds like

carboxylic acids.[7]

Data Presentation
The following table summarizes the quantitative data associated with the synthesis and

purification of ¹³C-labeled pyruvic acid based on reported examples.
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Parameter Value Reference

Synthesis Yield

Crude Yield 93% [1]

Corrected Yield (for salt/water) 86% [1]

Purity

Purity by NMR 99% [1]

Isotopic Purity >98% to 99 atom % ¹³C [8][9]

Chemical Purity 98% [8]

Physical Properties

Molecular Weight 113.02 g/mol [8][10]

Form
Solid (as sodium salt), Liquid

(as free acid)
[11]

Melting Point >300 °C (as sodium salt)

Boiling Point 165 °C (decomposes) [11]

Characterization
The primary method for the characterization of ¹³C₃-pyruvic acid is Nuclear Magnetic

Resonance (NMR) spectroscopy. Both ¹H and ¹³C NMR are used to confirm the structure and

assess the purity of the final product.[1] The ¹³C NMR spectrum of pyruvic acid shows distinct

peaks for the three carbon atoms, and the full isotopic labeling in ¹³C₃-pyruvic acid will result in

a unique and predictable splitting pattern due to ¹³C-¹³C coupling.[12][13][14]

Visualizing the Workflow and Pathways
Synthesis and Purification Workflow
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Workflow for Synthesis and Purification of 13C3-Pyruvic Acid
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Caption: Synthesis and purification workflow for ¹³C₃-pyruvic acid.
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Central Metabolic Role of Pyruvate

Metabolic Fates of Pyruvate
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Caption: Central role of pyruvate in cellular metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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